Cas no 202805-22-9 (2-(2-phenylethenesulfonamido)acetic acid)

• Product Name: 2-(2-phenylethenesulfonamido)acetic acid
• CAS No: 202805-22-9
• MF: C₁₀H₁₁NO₄S
• MW: 241.26364159584
• CID: 4633791
• PubChem ID: 723005
• Update Time: 2025-06-08

2-(2-phenylethenesulfonamido)acetic acid Chemical and Physical Properties

Names and Identifiers

• (E)-(styrylsulfonyl)glycine
• {[(2-phenylvinyl)sulfonyl]amino}acetic acid
• 2-(2-Phenylethenesulfonamido)acetic Acid
• 2-(2-phenylethenesulfonamido)acetic acid

• Inchi： 1S/C10H11NO4S/c12-10(13)8-11-16(14,15)7-6-9-4-2-1-3-5-9/h1-7,11H,8H2,(H,12,13)
• InChI Key： BENSSPRDYYRKBA-UHFFFAOYSA-N
• SMILES： C(O)(=O)CNS(C=CC1=CC=CC=C1)(=O)=O

Experimental Properties

• Color/Form: No data available
• Density: Not available
• Melting Point: Not available
• Boiling Point: Not available
• Flash Point: Not available
• Vapor Pressure: Not available

2-(2-phenylethenesulfonamido)acetic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-(2-phenylethenesulfonamido)acetic acid

Introduction to 2-(2-phenylethenesulfonamido)acetic acid (CAS No. 202805-22-9)

2-(2-phenylethenesulfonamido)acetic acid, identified by its Chemical Abstracts Service (CAS) number 202805-22-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of sulfonamides, which are well-documented for their diverse biological activities and therapeutic potential. The molecular structure of 2-(2-phenylethenesulfonamido)acetic acid incorporates a phenyl ring connected to an ethenyl sulfonamide moiety, followed by an acetic acid side chain, making it a versatile intermediate in medicinal chemistry.

The sulfonamide functional group is particularly noteworthy due to its broad spectrum of biological interactions. Sulfonamides have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The presence of the phenyl ring in 2-(2-phenylethenesulfonamido)acetic acid further enhances its potential as a pharmacophore, allowing for selective binding to biological targets. This compound’s unique structural features make it a valuable scaffold for designing novel therapeutic agents.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various enzymatic pathways involved in diseases such as cancer, diabetes, and infectious disorders. The sulfonamide core in 2-(2-phenylethenesulfonamido)acetic acid has been explored as a key structural element in drug discovery campaigns. For instance, derivatives of this compound have shown promise in inhibiting enzymes like dihydrofolate reductase (DHFR) and thymidylate synthase (TS), which are critical in DNA synthesis and repair.

One of the most compelling aspects of 2-(2-phenylethenesulfonamido)acetic acid is its synthetic versatility. The compound serves as an excellent precursor for constructing more complex molecules through functional group modifications. Researchers have leveraged its reactivity to introduce additional substituents, such as halogens or alkynes, which can further tailor its biological activity. This adaptability has made it a favorite among medicinal chemists seeking to optimize lead compounds for preclinical development.

The acetic acid moiety in the molecular structure of 2-(2-phenylethenesulfonamido)acetic acid also contributes to its pharmacological profile. Acetic acid derivatives are known to exhibit moderate solubility in water, which can enhance bioavailability when formulated into drug products. Additionally, the carboxyl group provides a site for further derivatization, enabling the creation of esters or amides that may improve metabolic stability and target specificity.

Recent advancements in computational chemistry have further illuminated the potential of 2-(2-phenylethenesulfonamido)acetic acid as a drug candidate. Molecular docking studies have identified its binding affinity to several protein targets, including those involved in signal transduction and cell proliferation. These findings align with emerging research highlighting sulfonamide-containing compounds as inhibitors of kinases and other critical signaling proteins.

In the realm of oncology, 2-(2-phenylethenesulfonamido)acetic acid has been investigated for its ability to disrupt tumor cell growth by interfering with key metabolic pathways. Preliminary studies suggest that derivatives of this compound may selectively inhibit enzymes overexpressed in cancer cells while sparing healthy tissues. This selective toxicity is a desirable trait in anticancer therapy and underscores the importance of sulfonamide-based drug discovery.

The pharmaceutical industry has recognized the significance of 2-(2-phenylethenesulfonamido)acetic acid as a building block for next-generation therapeutics. Several companies are currently exploring its applications in developing treatments for neurological disorders, where modulation of neurotransmitter systems is crucial. The phenyl ring’s ability to interact with aromatic residues in protein targets makes this compound an attractive candidate for designing ligands that modulate synaptic activity.

From a synthetic chemistry perspective, 2-(2-phenylethenesulfonamido)acetic acid exemplifies the importance of heterocyclic compounds in drug design. Its synthesis involves multi-step reactions that showcase modern techniques such as palladium-catalyzed cross-coupling and nucleophilic substitution reactions. These methodologies highlight the intersection of organic synthesis and medicinal chemistry, where innovative approaches are continually being developed to access novel bioactive molecules.

The environmental impact of using 2-(2-phenylethenesulfonamido)acetic acid as an intermediate has also been considered in recent research. Efforts have been made to optimize synthetic routes to minimize waste and improve atom economy, aligning with green chemistry principles. Such initiatives not only enhance sustainability but also reduce costs associated with large-scale production.

Future directions for research on 2-(2-phenylethenesulfonamido)acetic acid include exploring its role in targeted drug delivery systems. Nanotechnology-based approaches have shown promise in enhancing the efficacy of sulfonamide drugs by improving their biodistribution and reducing off-target effects. By incorporating this compound into nanoparticles or liposomes, researchers aim to achieve higher therapeutic indices for diseases where traditional oral or intravenous administration faces challenges.

In conclusion, CAS No. 202805-22-9, corresponding to 2-(2-phenylethenesulfonamido)acetic acid, represents a compelling subject of study in pharmaceutical chemistry. Its unique structural features, combined with its synthetic adaptability and demonstrated biological activity, position it as a valuable asset in drug discovery efforts worldwide. As research continues to uncover new therapeutic applications for sulfonamide derivatives, compounds like this will undoubtedly play a pivotal role in shaping the future of medicine.